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Compound of Interest

Compound Name: 3-0O-Benzyl-beta-D-glucose
CAS No.: 10230-17-8
Cat. No.: B1148249
- 7

In the intricate field of glycoscience, the ability to manipulate the multiple hydroxyl groups of
carbohydrates with precision is paramount. 3-O-Benzyl-3-D-glucose is a cornerstone molecule
in this endeavor, representing a strategically protected derivative of D-glucose. Its unique
structure, featuring a stable benzyl ether at the C3 position, renders the other hydroxyl groups
available for chemical modification, making it an invaluable building block in the synthesis of
complex carbohydrates and glycoconjugates.[1][2] This guide provides a detailed exploration of
its structure, stereochemistry, synthesis, and critical applications for researchers and
professionals in drug development and chemical biology. Its utility extends from the synthesis
of pharmaceuticals targeting metabolic diseases to its function as a substrate in
biotechnological studies.[1][3]

Core Molecular Structure and Physicochemical
Properties

3-0-Benzyl-B-D-glucose is a monosaccharide derivative characterized by a D-glucose core in
its six-membered pyranose ring form. The defining feature is the presence of a benzyl group
(CeHsCHz2-) attached via an ether linkage to the oxygen atom at the C3 position. This benzyl
group serves as a "permanent” protecting group, stable across a wide range of reaction
conditions, yet removable under specific, mild protocols.[4]
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Property Value Source
Molecular Formula C13H1806 [11[31[5][6]
Molecular Weight 270.28 g/mol [11[3]1[5][6]
CAS Number 10230-17-8 [1][6]
Appearance White or off-white solid [1]

(2R,3R,4S,5R,6R)-6-
hydroxymethyl)-4-

IUPAC Name (hydroxy ) (3]
(phenylmethoxy)oxane-2,3,5-

triol

3-0-Benzyl-beta-D-glucose, D-
Synonyms [31[5]
Glucose, 3-O-(phenylmethyl)-

A Deep Dive into Stereochemistry

The biological function and synthetic utility of carbohydrates are dictated by their precise three-
dimensional arrangement. The stereochemistry of 3-O-Benzyl-3-D-glucose is complex and

critical to its function.

The D-Glucose Configuration

The "D" designation in D-glucose refers to the configuration of the chiral carbon atom furthest
from the most oxidized carbon (the anomeric carbon, C1, in the cyclic form).[7][8] In the Fischer
projection of linear glucose, the hydroxyl group on C5 points to the right. This D-configuration is
the most abundant form of glucose found in nature.[9]

The B-Anomeric Center

When linear D-glucose cyclizes to form the more stable pyranose ring, the former aldehyde
carbon (C1) becomes a new chiral center known as the anomeric carbon.[10] This gives rise to
two possible diastereomers, or "anomers," designated as a and [3.[11]

e a-anomer: The hydroxyl group on the anomeric carbon (C1) is in the axial position, oriented
"downward" relative to the plane of the ring.
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e [B-anomer: The hydroxyl group on C1 is in the equatorial position, oriented "upward" relative
to the plane of the ring.[11][12]

For 3-O-Benzyl-3-D-glucose, the C1 hydroxyl group is equatorial. The B-anomer is generally
the more stable of the two due to stereoelectronic principles known as the anomeric effect,
which, in this case, favors the equatorial position for the hydroxyl group to minimize steric
hindrance.[12][13]

Chair Conformation and Substituent Orientation

The glucopyranose ring is not planar but adopts a stable, low-energy chair conformation. In [3-
D-glucose, all non-hydrogen substituents on the ring (the four hydroxyl groups and the CH20OH
group) can occupy the sterically favored equatorial positions, contributing to its overall stability.
The benzyl ether at C3 also resides in an equatorial position.

Caption: Chair conformation of 3-O-Benzyl-[3-D-glucose.

The Benzyl Group: A Chemist's Shield

The multiplicity of hydroxyl groups in carbohydrates presents a significant challenge in organic
synthesis, as their similar reactivity makes selective modification difficult. Protecting groups are
essential tools to temporarily mask certain hydroxyls while others are being reacted.[14][15]

The benzyl ether is one of the most widely used "permanent” protecting groups in carbohydrate
chemistry for several reasons:[4][16]

e Robust Stability: It is stable to a broad spectrum of reaction conditions, including strongly
acidic and basic media, oxidation, and many organometallic reagents.

o Mild Cleavage: Despite its stability, the benzyl group can be removed cleanly and efficiently
under neutral conditions via catalytic hydrogenation (e.g., H2 gas with a palladium on carbon
catalyst). This process, known as hydrogenolysis, is highly selective and typically does not
disturb other functional groups, including esters or glycosidic bonds.[4][17]

This combination of stability and mild removal makes the benzyl group an ideal choice for multi-
step syntheses where other protecting groups need to be selectively removed in the presence
of the benzyl ether.
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Synthetic Strategy and Characterization

The synthesis of 3-O-Benzyl-B-D-glucose requires a regioselective approach to introduce the
benzyl group exclusively at the C3 position. While numerous methods exist, a common strategy
involves using a starting material where the other hydroxyl groups are already protected.

D-Glucose Derivative ‘Benzylation (BnBr, NaH) ‘Anomeric Deprotection/Glycosylation) __(Final [ (zemplén conditions) o .
[(e g.12 5‘Srd\704sopvopyhnene—nrD—gluco!uvanose)j > [Prolec(s the free C3-OH Forms the p-glycoside Yields the target molecule —>|8:0-Benzytf-D-glucose

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 3-O-Benzyl-3-D-glucose.

Experimental Protocol: A Representative Synthesis

The following protocol outlines a conceptual pathway for the synthesis. Specific reagents and
conditions may be optimized based on the chosen starting material.[2]

o Step 1: Preparation of a Differentiated Glucose Derivative. Start with a commercially
available, partially protected glucose derivative such as 1,2:5,6-di-O-isopropylidene-a-D-
glucofuranose, which has a single free hydroxyl group at the C3 position.

o Step 2: Regioselective Benzylation. Dissolve the starting material in an anhydrous aprotic
solvent (e.g., tetrahydrofuran). Add a strong base, such as sodium hydride (NaH), to
deprotonate the C3 hydroxyl. Slowly add benzyl bromide (BnBr) to the reaction mixture. The
resulting alkoxide will displace the bromide in an Sn2 reaction, forming the 3-O-benzyl ether.

o Step 3: Hydrolysis of Acetal Protecting Groups. Treat the product from Step 2 with a mild
acidic solution (e.g., aqueous acetic acid) to selectively hydrolyze the isopropylidene (acetal)
groups, freeing the hydroxyls at C1, C2, C5, and C6.

o Step 4: Global Acetylation. Protect all the newly freed hydroxyl groups by reacting the
compound with acetic anhydride in the presence of a base like pyridine. This forms a per-
acetylated intermediate, which is stable for purification.
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Step 5: Formation of the B-Glycosidic Linkage. The anomeric acetate can be converted to a
more reactive glycosyl donor (e.g., a glycosyl bromide). Subsequent reaction with an alcohol
under appropriate conditions (e.g., using a silver salt promoter) can establish the desired 3-
glycosidic bond. Alternatively, specific conditions can be used to favor the formation of the [3-
anomer.

Step 6: Final Deacetylation. Remove the temporary acetyl protecting groups using Zemplén
conditions (a catalytic amount of sodium methoxide in methanol) to yield the final product, 3-
O-Benzyl-B-D-glucose.

Purification and Characterization. Throughout the synthesis, intermediates and the final
product are purified using column chromatography on silica gel. The structure and
stereochemistry are unequivocally confirmed using Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), mass spectrometry, and comparison to literature data.[2]

Applications in Drug Development and
Glycoscience

The strategic placement of the benzyl group makes 3-O-Benzyl-3-D-glucose a highly sought-
after intermediate.

Glycosyl Acceptor: With a single free hydroxyl group (after protecting others), it can act as a
specific glycosyl acceptor. This allows for the controlled, stepwise synthesis of complex
oligosaccharides and glycans, which are crucial for studying biological processes like cell
recognition and immune response.[2]

Pharmaceutical Synthesis: It serves as a key precursor in the synthesis of various
pharmaceutical agents.[1] Glycoconjugation, the attachment of sugar moieties to drugs, can
improve pharmacokinetic properties such as solubility, bioavailability, and targeted delivery.
[18] The glucose scaffold can be recognized by glucose transporters (GLUTSs), which are
often overexpressed in cancer cells, offering a pathway for targeted drug delivery.[19]

Enzyme Inhibition Studies: Derivatives of 3-O-benzyl-glucose are used to probe the active
sites of carbohydrate-processing enzymes like glucosidases.[20] Understanding these
interactions is critical for designing inhibitors to treat diseases such as diabetes and viral
infections.
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Conclusion

3-O-Benzyl-B-D-glucose is more than just a modified sugar; it is a testament to the power of
strategic chemical design. Its well-defined structure and stereochemistry, combined with the
robust nature of the benzyl protecting group, provide chemists with a reliable and versatile tool
for building complex molecular architectures. For researchers in drug discovery and chemical
biology, a thorough understanding of this molecule's properties and reactivity is essential for
advancing the frontiers of glycoscience and developing next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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